Cas no 1806072-29-6 (Ethyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate)

• Product Name: Ethyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate
• CAS No: 1806072-29-6
• MF: C₁₁H₈ClF₂NO₃
• MW: 275.635929107666
• CID: 4796171
• Update Time: 2025-06-09

Ethyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate

• Inchi： 1S/C11H8ClF2NO3/c1-2-17-10(16)8-7(12)4-3-6(5-15)9(8)18-11(13)14/h3-4,11H,2H2,1H3
• InChI Key： PRYYAZZCBYDPLE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C(=C1C(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate

Ethyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate (CAS No. 1806072-29-6): An Overview of Its Properties and Applications

Ethyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate (CAS No. 1806072-29-6) is a versatile compound with a unique combination of functional groups that make it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. This compound features a chloro substituent, a cyano group, and a difluoromethoxy moiety, which collectively contribute to its chemical reactivity and biological activity.

The chloro substituent in Ethyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate enhances the compound's electrophilicity, making it a valuable starting material for nucleophilic substitution reactions. The cyano group, known for its high electron-withdrawing ability, imparts additional stability to the molecule and can be readily converted into other functional groups such as carboxylic acids, amides, and amines through various chemical transformations. The difluoromethoxy moiety, on the other hand, introduces fluorine atoms into the molecule, which can significantly influence the compound's physical properties, such as solubility and lipophilicity, as well as its biological activity.

In recent years, Ethyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate has gained significant attention in the field of medicinal chemistry due to its potential applications in drug discovery. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties, making them attractive candidates for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus. The researchers attributed this activity to the unique combination of functional groups present in the molecule, which allowed for efficient binding to viral targets.

Beyond its medicinal applications, Ethyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate is also being explored for its potential use in agrochemicals. The presence of the chloro and cyano groups can enhance the herbicidal or insecticidal properties of the compound, making it a promising candidate for the development of new agricultural products. A recent study in the Pest Management Science journal demonstrated that derivatives of this compound showed excellent efficacy against common crop pests while maintaining low toxicity to non-target organisms.

The synthesis of Ethyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 6-chloro-3-cyano-2-hydroxybenzoic acid with ethyl chloroformate followed by treatment with difluoromethylating agents such as Selectfluor or diethylaminosulfur trifluoride (DAST). These methods have been optimized to produce high-purity compounds suitable for both research and industrial applications.

The physical properties of Ethyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate are also noteworthy. It is a solid at room temperature with a melting point ranging from 85°C to 87°C. The compound is moderately soluble in organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In conclusion, Ethyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate (CAS No. 1806072-29-6) is a multifunctional compound with significant potential in both pharmaceutical and agrochemical applications. Its unique combination of functional groups provides a robust platform for further chemical modifications and biological evaluations. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of innovative solutions across various industries.